N'-[(3E)-5-bromo-2-oxo-2,3-dihydro-1H-indol-3-ylidene]-3',5'-dimethyl-1'-phenyl-1H,1'H-[3,4'-bipyrazole]-5-carbohydrazide

• IUPAC Name: N-[(5-bromo-2-hydroxy-1H-indol-3-yl)imino]-5-(3,5-dimethyl-1-phenylpyrazol-4-yl)pyrazolidine-3-carboxamide
• InChI: InChI=1S/C23H22BrN7O2/c1-12-20(13(2)31(30-12)15-6-4-3-5-7-15)18-11-19(27-26-18)22(32)29-28-21-16-10-14(24)8-9-17(16)25-23(21)33/h3-10,18-19,25-27,33H,11H2,1-2H3
• InChI Key: FEHOKHMZBODLMG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C2=CC=CC=C2)C)C3CC(NN3)C(=O)N=NC4=C(NC5=C4C=C(C=C5)Br)O
• Molecular Formula: C23H22BrN7O2
• Molecular Weight: 508.4 g/mol
• CAS No.: 441288-74-0

Description

The compound is a complex organic molecule with multiple functional groups, including an indole group, a bipyrazole group, and a carbohydrazide group. These types of compounds are often studied for their potential applications in various fields, such as medicinal chemistry, materials science, and synthetic chemistry.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. Given the presence of reactive functional groups, it could potentially undergo a variety of reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would likely be determined using various analytical techniques.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with dna . They intercalate between the stacks of DNA base pairs, which can disrupt the normal functioning of the DNA molecule .

Mode of Action

The compound likely interacts with its targets through a process known as intercalation. Intercalation is when a molecule inserts itself between the base pairs in a DNA molecule . This can disrupt the normal functioning of the DNA, potentially leading to cell death .

Biochemical Pathways

It’s reasonable to assume that the compound’s intercalation with dna could affect numerous biochemical pathways, particularly those involved in dna replication and protein synthesis .

Pharmacokinetics

Similar compounds have been found to exhibit good bioavailability .

Result of Action

The intercalation of this compound with DNA can disrupt normal cellular processes, potentially leading to cell death . This makes the compound a potential candidate for use as an anticancer agent .

Action Environment

The efficacy and stability of this compound can be influenced by various environmental factors. For instance, the pH of the environment can affect the compound’s ionization state, which in turn can influence its ability to interact with its targets . Additionally, the presence of other molecules can either enhance or inhibit the compound’s activity .

Safety and Hazards

As with any chemical compound, handling this compound would require appropriate safety precautions. It’s important to note that some compounds with similar structures are used as energetic materials, which could potentially be sensitive to heat, shock, or friction.

Future Directions

Future research on this compound could involve further exploration of its potential applications, as well as optimization of its synthesis and characterization of its properties.